Cas no 762216-98-8 (5-Isoxazolepropanoicacid,alpha-amino-3-ethoxy-(9CI))

• Product Name: 5-Isoxazolepropanoicacid,alpha-amino-3-ethoxy-(9CI)
• CAS No: 762216-98-8
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 550168
• Update Time: 2023-03-29

5-Isoxazolepropanoicacid,alpha-amino-3-ethoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid, a-amino-3-ethoxy-
• 5-Isoxazolepropanoicacid,alpha-amino-3-ethoxy-(9CI)
• 2-Amino-3-(3-ethoxyisoxazol-5-yl)propanoic acid

• Inchi： 1S/C8H12N2O4/c1-2-13-7-4-5(14-10-7)3-6(9)8(11)12/h4,6H,2-3,9H2,1H3,(H,11,12)
• InChI Key： LOQLSKRDZOLQSN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1ON=C(OCC)C=1

Computed Properties

• Exact Mass: 200.08
• Monoisotopic Mass: 200.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6A^2